3-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
Overview
Description
The compound “3-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione” is a chemical compound with a complex structure. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of “this compound” is not explicitly mentioned in the sources .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the sources .Mechanism of Action
Safety and Hazards
Future Directions
Given the limited information available on “3-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione”, future research could focus on elucidating its synthesis process, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, comprehensive safety and hazard assessments would be beneficial .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione involves the reaction of 4-bromo-1H-pyrazole with a thiol-containing compound, followed by cyclization to form the thiolane ring and oxidation to form the thiolane-1,1-dione moiety.", "Starting Materials": [ "4-bromo-1H-pyrazole", "Thiol-containing compound" ], "Reaction": [ "Step 1: 4-bromo-1H-pyrazole is reacted with the thiol-containing compound in the presence of a suitable base, such as sodium hydride or potassium carbonate, to form the corresponding thiolate salt.", "Step 2: The thiolate salt is then cyclized by heating with a suitable oxidant, such as iodine or hydrogen peroxide, to form the thiolane ring.", "Step 3: The thiolane ring is then oxidized to form the thiolane-1,1-dione moiety, using a suitable oxidizing agent, such as m-chloroperbenzoic acid or potassium permanganate.", "Step 4: The final product is purified by standard techniques, such as column chromatography or recrystallization." ] } | |
| 1183914-73-9 | |
Molecular Formula |
C7H9BrN2O2S |
Molecular Weight |
265.13 g/mol |
IUPAC Name |
3-(4-bromopyrazol-1-yl)thiolane 1,1-dioxide |
InChI |
InChI=1S/C7H9BrN2O2S/c8-6-3-9-10(4-6)7-1-2-13(11,12)5-7/h3-4,7H,1-2,5H2 |
InChI Key |
GFGDISVSWGFSKS-UHFFFAOYSA-N |
Canonical SMILES |
C1CS(=O)(=O)CC1N2C=C(C=N2)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
